Cas no 1353957-44-4 (N*1*-(1-Benzyl-pyrrolidin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine)

• Product Name: N*1*-(1-Benzyl-pyrrolidin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine
• CAS No: 1353957-44-4
• MF: C₁₇H₂₉N₃
• MW: 275.432264089584
• CID: 2162883
• Update Time: 2025-07-05

N*1*-(1-Benzyl-pyrrolidin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N*1*-(1-benzyl-pyrrolidin-2-ylmethyl)-n*1*-isopropyl-ethane-1,2-diamine
• N1-((1-Benzylpyrrolidin-2-yl)methyl)-N1-isopropylethane-1,2-diamine
• (S)-N1-((1-Benzylpyrrolidin-2-yl)methyl)-N1-isopropylethane-1,2-diamine
• AM92818
• N1-(1-benzylpyrrolidin-2-ylmethyl)-N1-isopropylethane-1,2-diamine
• N-[(1-Benzyl-2-pyrrolidinyl)methyl]-N-isopropyl-1,2-ethanediamine
• N*1*-(1-Benzyl-pyrrolidin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine

• Inchi： 1S/C17H29N3/c1-15(2)19(12-10-18)14-17-9-6-11-20(17)13-16-7-4-3-5-8-16/h3-5,7-8,15,17H,6,9-14,18H2,1-2H3
• InChI Key： CIRGXAUYDVEXDX-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CCCC1CN(CCN)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 261
• Topological Polar Surface Area: 32.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N*1*-(1-Benzyl-pyrrolidin-2-ylmethyl)-N*1*-isopropyl-ethane-1,2-diamine

N¹-(1-Benzyl-pyrrolidin-2-ylmethyl)-N¹-Isopropyl-ethane-1,2-diamine: A Comprehensive Overview

N¹-(1-Benzyl-pyrrolidin-2-ylmethyl)-N¹-isopropyl-ethane-1,2-diamine, with the CAS number 1353957-44-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Benzylpyrrolidine Ethane Diamine, is characterized by its unique structural features and potential therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent research findings.

Chemical Structure and Properties

The molecular formula of N¹-(1-Benzyl-pyrrolidin-2-ylmethyl)-N¹-isopropyl-ethane-1,2-diamine is C₁₈H₂₇N₃. It is a white crystalline solid with a molecular weight of 285.42 g/mol. The compound features a benzylpyrrolidine moiety attached to an ethane diamine backbone, which imparts it with distinct chemical and physical properties. The presence of the benzyl group and the pyrrolidine ring contributes to its lipophilicity, making it suitable for crossing biological membranes. Additionally, the diamine functionality provides opportunities for further chemical modifications and conjugations.

Synthesis Methods

The synthesis of N¹-(1-Benzyl-pyrrolidin-2-ylmethyl)-N¹-isopropyl-ethane-1,2-diamine can be achieved through various routes. One common method involves the reaction of 1-benzylpyrrolidine-2-carbaldehyde with isopropylamine and ethylenediamine. This multi-step process typically includes the formation of an intermediate imine, followed by reduction to yield the final product. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods, such as using catalysts and green solvents to improve yield and reduce by-products.

Pharmacological Properties

N¹-(1-Benzyl-pyrrolidin-2-ylmethyl)-N¹-isopropyl-ethane-1,2-diamine has been studied for its potential pharmacological effects. Research has shown that this compound exhibits activity at various receptors and enzymes, making it a promising candidate for drug development. For instance, it has been found to interact with serotonin receptors (5-HT receptors), which are involved in mood regulation and other physiological processes. Additionally, studies have indicated that it may have neuroprotective properties, potentially useful in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Clinical Applications and Research Findings

The therapeutic potential of N¹-(1-Benzyl-pyrrolidin-2-ylmethyl)-N¹-isopropyl-ethane-1,2-diamine has been explored in several preclinical studies. In animal models of depression and anxiety, this compound has shown antidepressant-like effects without significant side effects. These findings suggest that it could be developed into a novel antidepressant with improved safety profiles compared to existing medications.

In the context of neurodegenerative diseases, recent studies have demonstrated that N¹-(1-Benzyl-pyrrolidin-2-ylmethyl)-N¹-isopropyl-ethane-1,2-diamine can protect neurons from oxidative stress and reduce inflammation in the brain. These properties make it a valuable candidate for further investigation in clinical trials aimed at developing treatments for conditions such as Alzheimer's disease.

Safety and Toxicology

The safety profile of N¹-(1-Benzyl-pyrrolidin-2-ylmethyl)-N¹-isopropyl-ethane-1,2-diamine is an important consideration for its potential use in pharmaceutical applications. Preclinical toxicology studies have shown that this compound exhibits low toxicity at therapeutic doses. However, as with any new drug candidate, comprehensive safety assessments are necessary to ensure its long-term safety in humans.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on N¹-(1-Benzyl-pyrrolidin-2-ylmethyl)-N¹-isopropyl-ethane-1,2-diamine (CAS 1353957-44-4) highlights its potential as a therapeutic agent for various neurological disorders. Further studies are needed to elucidate its mechanisms of action and optimize its pharmacological properties. Clinical trials will be crucial in determining its efficacy and safety in human patients.

In conclusion, N¹-(1-Benzyl-pyrrolidin-2-ylmethyl)-N¹-isopropyl-ethane-1,2-diamine (CAS 1353957-44-4) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique chemical structure and promising pharmacological profile make it a valuable target for drug development efforts aimed at improving the treatment options for patients suffering from mood disorders and neurodegenerative diseases.